4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid;(1R)-1-phenylethanamine
4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid;(1R)-1-phenylethanamine
Brand Name:
Vulcanchem
CAS No.:
161692-97-3
VCID:
VC20912883
InChI:
InChI=1S/C17H14F2O3.C8H11N/c1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;1-7(9)8-5-3-2-4-6-8/h2-7,9-10H,8H2,1H3,(H,21,22);2-7H,9H2,1H3/t;7-/m.1/s1
SMILES:
CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)O.CC(C1=CC=CC=C1)N
Molecular Formula:
C25H25F2NO3
Molecular Weight:
425.5 g/mol
4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid;(1R)-1-phenylethanamine
CAS No.: 161692-97-3
Cat. No.: VC20912883
Molecular Formula: C25H25F2NO3
Molecular Weight: 425.5 g/mol
* For research use only. Not for human or veterinary use.
![4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid;(1R)-1-phenylethanamine - 161692-97-3](/images/no_structure.jpg)
Specification
| CAS No. | 161692-97-3 |
|---|---|
| Molecular Formula | C25H25F2NO3 |
| Molecular Weight | 425.5 g/mol |
| IUPAC Name | 4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid;(1R)-1-phenylethanamine |
| Standard InChI | InChI=1S/C17H14F2O3.C8H11N/c1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;1-7(9)8-5-3-2-4-6-8/h2-7,9-10H,8H2,1H3,(H,21,22);2-7H,9H2,1H3/t;7-/m.1/s1 |
| Standard InChI Key | WNZNWMDUCQZVQV-HMZWWLAASA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1)N.CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)O |
| SMILES | CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)O.CC(C1=CC=CC=C1)N |
| Canonical SMILES | CC(CC(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)F)F)C(=O)O.CC(C1=CC=CC=C1)N |
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